![molecular formula C13H12O3S B1321582 Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate CAS No. 55473-29-5](/img/structure/B1321582.png)
Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate
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Overview
Description
Thiophene-based analogs, such as Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate, are a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Synthesis Analysis
In a study, a novel alkyne 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene was synthesized, and it was tested for Sonogashira coupling reaction with different iodoaryl compounds . It was investigated whether this terminal alkyne having a special construction might be a useful precursor for the synthesis of potentially active organic molecules .
Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Chemical Reactions Analysis
The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .
Physical And Chemical Properties Analysis
Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water .
Scientific Research Applications
Pharmaceutical Applications
Thiophene derivatives like Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate are known for their wide range of pharmacological properties. They have been studied for their potential as anticancer agents , showing promise in targeting various cancer cell lines. Additionally, these compounds have been explored for anti-inflammatory and antimicrobial activities, offering a pathway for new drug development .
Material Science
In material science, thiophene-based molecules are significant in the advancement of organic semiconductors . They are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) due to their excellent electronic properties .
Organic Synthesis
Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate can serve as a building block in organic synthesis. Its structure allows for various chemical reactions, enabling the creation of complex organic molecules for further research and industrial applications .
Corrosion Inhibition
The compound has applications in industrial chemistry as a corrosion inhibitor . Thiophene derivatives are utilized to prevent corrosion in metals, which is crucial for extending the life of metal components in various industries .
Antioxidant Properties
Research has indicated that thiophene derivatives exhibit antioxidant properties . These compounds can neutralize free radicals, which may lead to the development of antioxidant therapies to combat oxidative stress-related diseases .
Anticorrosion Efficiency
In addition to their use as corrosion inhibitors, certain thiophene derivatives have shown high anticorrosion efficiency . This makes them valuable in protecting materials and structures from degradation due to environmental factors .
Antimicrobial Activity
Thiophene compounds have been evaluated for their antimicrobial activity against a variety of microbial species. This includes both antibacterial and antifungal activities, which are essential in the fight against drug-resistant pathogens .
Anesthetic Properties
Some thiophene derivatives are used in medical applications as anesthetics . For example, articaine, which contains a thiophene ring, is used as a dental anesthetic in Europe due to its effectiveness as a voltage-gated sodium channel blocker .
Mechanism of Action
Target of Action
Similar compounds such as benzothiophenes have been used in the treatment of a variety of diseases . For example, Raloxifene, a benzothiophene derivative, is used for the treatment of breast cancer .
Mode of Action
It is synthesized and tested for sonogashira coupling reaction with different iodoaryl compounds . This suggests that it might interact with its targets through a similar mechanism.
Biochemical Pathways
Benzothiophene derivatives have been reported to have antibacterial, anti-cancer, anti-fungal, anti-inflammatory, and antioxidant activities . This suggests that the compound may affect multiple biochemical pathways related to these biological activities.
Result of Action
Benzothiophene derivatives have been reported to exhibit various biological activities, suggesting that this compound may have similar effects .
Action Environment
The synthesis of similar compounds has been reported to be carried out under mild reaction conditions , suggesting that the compound’s action may be influenced by environmental factors such as temperature and pH.
properties
IUPAC Name |
ethyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3S/c1-2-16-13(15)8-10(14)12-7-9-5-3-4-6-11(9)17-12/h3-7H,2,8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTBGJAYSPIUVCY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=CC2=CC=CC=C2S1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70611440 |
Source
|
Record name | Ethyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70611440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(benzo[b]thiophen-2-yl)-3-oxopropanoate | |
CAS RN |
55473-29-5 |
Source
|
Record name | Ethyl 3-(1-benzothiophen-2-yl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70611440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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